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Introduction

The biological carbon pump is a critical process in the global carbon cycle, transporting vast
guantities of photosynthetically fixed organic carbon from the sunlit surface ocean to the deep
sea.[1][2][3] Quantifying the magnitude of this particulate organic carbon (POC) export is
essential for understanding marine carbon sequestration and its influence on atmospheric
carbon dioxide levels.[1][4] The Thorium-234 (234Th) tracer method is a widely used and
powerful tool for estimating POC export flux over various temporal and spatial scales.[2][3][5]

This document provides detailed application notes and experimental protocols for researchers
utilizing the 234Th method to quantify carbon export in the ocean.

Principle of the 234Th Method

The methodology is based on the radioactive disequilibrium between Uranium-238 (238U) and
its daughter nuclide, Thorium-234 (234Th).[4][5][6]

o Parent Nuclide (238U): Uranium-238, with a very long half-life of 4.47 billion years, is highly
soluble and conservative in oxic seawater, meaning its concentration is directly proportional
to salinity.[2][4]

» Daughter Nuclide (234Th): Thorium-234, with a short half-life of 24.1 days, is highly particle-
reactive.[4][5][7] It rapidly adsorbs onto the surfaces of sinking particles, such as marine
snow and fecal pellets.[4][6]
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e Secular Equilibrium: In the absence of sinking particles, the production of 24Th from the
decay of 238U would be balanced by its own decay, a state known as secular equilibrium,
where the activities of 238U and 234Th are equal.[4][5]

o Disequilibrium and Export: In the productive upper ocean, the formation and sinking of
particles preferentially scavenge 234Th, removing it from the surface water. This creates a
measurable deficit, or disequilibrium, in 234Th activity relative to its parent 238U.[4][5][6] The
magnitude of this deficit is proportional to the export flux of sinking particles.[2][5]

By quantifying this 234Th deficit and measuring the ratio of Particulate Organic Carbon (POC) to
234Th on sinking particles, the export flux of POC can be calculated.[3][5][7]
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Field Sampling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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